Journal Name:Neurochemistry international
Journal ISSN:0197-0186
IF:4.297
Journal Website:http://www.journals.elsevier.com/neurochemistry-international/
Year of Origin:1980
Publisher:Elsevier Ltd
Number of Articles Per Year:195
Publishing Cycle:Monthly
OA or Not:Not
A soft-chemistry route to prepare halide perovskite nanocrystals with tunable emission and high optical performance
Neurochemistry international ( IF 4.297 ) Pub Date: 2023-07-11 , DOI: 10.1007/s10971-023-06171-1
Cesium lead halide perovskites constitute a benchmark family of inorganic perovskites for high performance optoelectronic devices. Hot injection is by far the most extended procedure to fabricate CsPbX3 (X: Cl, Br, and/or I) perovskite nanocrystals (PNCs) of high quality. However, the tedious N2-vacuum cycles and fast heating/cooling steps hinder the large-scale production of these materials. This work presents a fast one-step methodology to fabricate small CsPb(ClxBr1-x)3 nanocrystals with good control of the particle size and shape by using a Soft Chemistry strategy (ligand-mediated controlled growth) and microwave heating. We demonstrate that the procedure can be extended to different mixed halide perovskites, thus providing a fine tuning of the chemical composition and consequently, tunable photoluminescence (PL) emission from 522 nm for pure CsPbBr3 to 477 nm for CsPb(Cl0.4Br0.6)3, high photoluminescence quantum yield (PLQY) up to ~86% (for CsPbBr3) and narrow PL full width at half maximum ~18–26 nm. In addition, the protocol was designed in such a way that the chemistry involved in the crystal nucleation and growth of perovskites is as close as possible to that of the hot injection process, which is mechanistically well-understood, to facilitate their adoption by the perovskite research community.Graphical Abstract
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Annealing edge sites of porous SnO2 nanoplates for selective NO2 sensing: a combined experimental and theoretical study
Neurochemistry international ( IF 4.297 ) Pub Date: 2023-06-13 , DOI: 10.1007/s10971-023-06144-4
The multiple edge sites on 2D nanosheets or nanoplates usually supply more active sites which result in the enhancement of gas sensing performance. Manufacturing porous structure, with high density of edge sites coupled under the irradiation of UV light, have great potential in NO2 gas selectivity at room temperature. In this work, annealing engineered active edge sites of 2D SnO2 porous nanoplates were synthesized by a facile hydrothermal route. SnO2-600 2D semicircle nanoplates with small holes on its edge are attribute to their high sensitivity and selectivity to NO2 gas under the excitation of 365 nm UV light at room temperature. Density functional theory calculations show that the adsorption energy of −0.74 eV and the obvious variation in band gap before and after the interaction of NO2 on SnO2 (110). These results indicate high performance of gas sensitivity of SnO2 to NO2. The present studies provide useful strategies for the development of high selective room temperature SnO2-based NO2 sensors.Graphical Abstract
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Visible light photoactivity of the Cu doped TiO2/Yb2O3 nanocomposite for degradation of acid red 88 solution
Neurochemistry international ( IF 4.297 ) Pub Date: 2023-07-24 , DOI: 10.1007/s10971-023-06173-z
The highly efficient Cu doped TiO2/Yb2O3 (CTYO) photoactive nanocomposite were prepared by simple and straight sol-gel method. The structural, morphological and other properties of the prepared nanocomposite were studied. X-ray diffraction analysis revealed the existence of both Yb2O3 and TiO2 phases in crystalline structure of CTYO. UV-Vis diffuse reflectance spectroscopy confirmed the great potential of the prepared samples as the efficient visible light photocatalyst. The photoactivity of the prepared samples were evaluated using degradation of acid red 88 solution (AR88) under visible light irradiation. The 92.5% of the AR88 in solution was degraded after the 180 min illumination over CTYO photocatalyst. The degradation efficiency was studied under different pH of AR88 solution and amounts of the loaded photocatalyst. The stability and recyclability of the prepared photocatalyst were studied under 8 reaction cycles which revealed the superiority of CTYO as the visible light photocatalyst.Graphical Abstract
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Silica-based nanohybrids containing europium complexes covalently grafted: structural, luminescent, and cell labeling investigation
Neurochemistry international ( IF 4.297 ) Pub Date: 2023-05-29 , DOI: 10.1007/s10971-023-06138-2
AbstractDesigning luminescent nanohybrids for bioimaging proposes has been explored by different approaches in the literature. In this context, here silica luminescent nanohybrids containing Eu3+-complexes were synthesized in three different approaches to determine the better methodology to obtain the most efficient emissive final hybrid and its applicability in cell imaging by using the Eu3+ luminescent probe properties. For this, the synthesized dense Stöber silica nanoparticles, SiO2, had their surface functionalized with APTES, in which its amine group reacted with salicylaldehyde to form a Schiff base ligand (SB), yielding the SiO2-SB system. Then, Eu3+ ion was coordinated to the SB, followed by the displacement of coordinated water molecules by dibenzoylmethane (dbm), resulting in the SiO2-[Eu1] hybrid. SiO2-[Eu2] hybrid, in turn, was obtained from tris-[Eu(dbm)3] complexes coordinated to the imine groups grafted on the SiO2-SB surface. For the third hybrid, SiO2-[Eu3], a new Eu3+-Schiff base complex displaying a triethoxysilyl group was grafted onto the SiO2 surface. The three luminescent hybrids are spheroidal shaped with 100 nm-size and they are red emitters with long lifetime (0.34–0.61 ms) and high photostability when exposed to continuous 340 nm UV radiation. Quantum efficiency (\(Q_{{\rm{Eu}}}^{{\rm{Eu}}}\)) as well as the number of coordinated water molecules (qH2O) to the Eu3+ was estimated using the LUMPAC software package and Horrocks equation, respectively. Although the three strategies exhibited suitable photophysical results, SiO2-[Eu1] was classified as the best hybrid considering its higher \(Q_{{\rm{Eu}}}^{{\rm{Eu}}}\) and color purity values, and it was evaluated as non-toxic according to its bio-viability in CHO-k1 cells in different doses. Exploratory cell imaging tests using such hybrid indicated cell marking near the nucleus with the internalization of nanoparticles in the cell confirmed by Eu3+ (5D0 → 7FJ) narrow emission bands. Therefore, SiO2-[Eu1] hybrid manifested suitable shape and size, optical, and biocompatibility features that make it promising to be applied as a luminescent stain for cell imaging.Graphical abstract
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Antimicrobial properties of polysiloxane/polyoxometallates
Neurochemistry international ( IF 4.297 ) Pub Date: 2023-05-27 , DOI: 10.1007/s10971-023-06141-7
Nanocomposites based on Keggin-type polyoxometalate H5PV2Mo10O40 (POM) and organically modified silicate (Ormosil) were prepared by sol-gel processes. The physical properties of the Ormosil/POM composites were examined using FTIR, UV, SEM, TEM and XRD. These techniques indicated that the POM was bond to the Ormosil matrix after impregnation. The antibacterial effects of Ormosil/POM and the Ormosil+POM were assessed by the zone of inhibition, minimum inhibitory concentration (MIC) and minimum bactericidal concentration (MBC). A higher POM proportion used in the Ormosil/POM yielded a stronger antimicrobial effect that was superior to Ormosil+POM. The excellent antibacterial performance of Ormosil/POM-10 compositean was discovered. Ormosil/POM composites were therefore believed to have great potential for use as an antibacterial material.Graphical Abstract
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Facile synthesis of thermally stable anatase titania with a high-surface area and tailored pore sizes
Neurochemistry international ( IF 4.297 ) Pub Date: 2023-05-26 , DOI: 10.1007/s10971-023-06117-7
Both affordability and stability are important for commercial-scale production and industrial applications of TiO2. In addition, the ability to tailor nanostructure and physicochemical properties can provide advantages for future applications. Herein a facile sol‒gel process was investigated by using titanyl sulfate as an inexpensive feedstock reacting with water in the media of acetic acid and isopropanol. An anatase phase was readily produced at 65 °C, followed by drying at 80 °C. The anatase was stable up to 800 °C due to the residual sulfate and nitrogen, where sulfate and ammonium slowly decomposed when heating beyond 400 °C. The monolithic TiO2 xerogels were composed of agglomerated TiO2 spherical particles with diameters of ca. 50 or 100 nm. The TiO2 spherical particles were built by anatase crystallites with a diameter of ca. 5 nm. As a result, the TiO2 exhibited both bimodal mesopores and macropores: Large mesopores (10‒30 nm) were present due to the void spaces between the TiO2 spherical particles, while the smaller mesopores (ca. 3 nm) were due to the void spaces between the anatase crystallites within each TiO2 particle. There were also larger macropores (a few micrometers), which were caused by gas bubbles generated during the sol‒gel reactions. From a mass transfer viewpoint, these large pores within TiO2 xerogels could have advantages in their potential applications for catalysis and/or filtration processes.Graphical Abstract
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Formation of a molecularly and mesoscopically ordered structure from cage siloxanes with a long alkyl chain and dimethylsilanol groups
Neurochemistry international ( IF 4.297 ) Pub Date: 2023-07-27 , DOI: 10.1007/s10971-023-06184-w
Structural control of siloxane-based materials at multiple length scales is important for various applications. In this study, we report the controlled assembly of cage oligosiloxane building blocks by both intermolecular hydrogen bonding and hydrophobic interactions. A cage siloxane molecule modified with seven dimethylsilanol groups and an octadecyldimethylsilyl group was synthesized by stepwise silylation of double-four-ring (D4R) cage octasilicate anions. This molecule self-assembled to form a molecularly and mesoscopically ordered structure by solvent evaporation. Furthermore, the silanol groups in the assembled solids were cross-linked by silylation with dichlorodimethylsilane. This approach will allow for the creation of various hierarchically ordered siloxane-based materials by molecular design.Graphical Abstract
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A comparative study of structural, magnetic, and thermal properties of CuxFe3-xO4 nanoparticles prepared in open and closed systems using solution combustion synthesis
Neurochemistry international ( IF 4.297 ) Pub Date: 2023-06-23 , DOI: 10.1007/s10971-023-06170-2
The CuxFe3-xO4 nanoparticles with a cubic structure and varying ratios of copper (Cu) and iron (Fe) (x = 0.75, 1, 1.25) were synthesized using the one-step solution combustion synthesis (SCS) method. CuxFe3-xO4 nanoparticles were synthesized via solution combustion synthesis, utilizing copper nitrate and iron nitrate as the oxidizing agents, and glycine as the fuel. The synthesis was carried out under different conditions, including the presence and absence of air, to investigate their effects on the final product. X-ray diffraction (XRD), the Fourier transform infrared spectroscopy (FTIR), thermal gravimetric analysis (TGA) and differential scanning calorimetry analysis (DSC), scanning electron microscopy (SEM), transmission electron microscopy (TEM), high-resolution (HR) TEM and vibrating sample magnetometer (VSM) measurements were used to confirm the formation and structure of the as-prepared nanopowders. The use of the open system during the synthesis process leads to a higher occurrence of secondary phase formation in the structure of the material. The findings obtained from various analysis confirms that the closed system used in the study yields efficient results.Graphical Abstract
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Synthesis of pure MgFe2O4 nanoparticles: an intelligent prediction approach and experimental validation
Neurochemistry international ( IF 4.297 ) Pub Date: 2023-06-24 , DOI: 10.1007/s10971-023-06168-w
In this study, MgFe2O4 nanoparticles with different Mg/Fe molar ratios were synthesized by a sol-gel (Pechini) method and a Support Vector Regression (SVR) as a predictive model has been used in this context for the first time. X-ray diffraction (XRD) and transmission electron microscopy (TEM) were used to characterize the nanoparticles synthesized using this methodology. According to the results obtained by XRD, nanoparticles with a Mg/Fe ratio of 0.75 heat-treated at 700oC have an inverse spinel structure, which corresponds to the pure magnesium ferrite phase. The use of the SVR predictive model allowed the efficient synthesis of a pure magnesium ferrite phase, providing data that could be experimentally validated to obtain a pure phase without additional phases.Graphical Abstract
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Porous V2O5 ion-storage film as the counter electrode of electrochromic WO3 film: Optimization via Response Surface Methodology (RSM)
Neurochemistry international ( IF 4.297 ) Pub Date: 2023-06-30 , DOI: 10.1007/s10971-023-06174-y
Electrochromic glass, one of the green energy-saving building materials, get more and more attention. The advancement of efficient ion storage film become a hot topic of research. The porous V2O5 ion-storage film was prepared by sol-gel method using polyethylene glycol (PEG) as the pore-former. The peak current of porous V2O5 films heated at 300 °C increased substantially due to the volatility temperature of PEG at 285 °C. The mutual effects of the PEG content, heat treatment temperature, and heat treatment time on the structure and electrochromic properties of porous V2O5 film were investigated by the response surface method (RSM). The results show that the influence extent on ion storage is: heat treatment temperature > PEG content > heat treatment time. Under optimized process parameters of PEG content 6.2 g/100 mL sol, heat treatment time 4 h, heat treatment temperature 310 °C, the porous V2O5 film exhibited excellent ion storage capacity (87.28 mC·cm−2). The electrochromic device (ECD) with optimized porous V2O5 ion-storage film as the counter electrode of electrochromic WO3 film has been successfully assembled, which shows fascinating performance with high optical contrast (87.8% at 550 nm) and fast response time (bleaching/coloring: 4.5/3.7 s).Graphical Abstract
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
医学2区 BIOCHEMISTRY & MOLECULAR BIOLOGY 生化与分子生物学3区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
3.70 111 Science Citation Index Science Citation Index Expanded Not
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